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Compound Focus: Hemiphloin

CAS No.: 3682-03-9

Cat. No.: S604859

Get Quote

Basic Chemical Information

The table below summarizes the core chemical identification data for hemiphloin:

Property Specification

IUPAC Name Information not available in search results

CAS Number 71963-94-5 [1] [2]

Molecular Formula C21H22O10 [1] [2]

Molecular Weight 434.4 g/mol [1] [2]

Type of Compound C-glucosyl-flavonoid [3]

Physical
Description

Yellow powder; Solid [3] [1] [2]

Purity >=98% [1]

Solubility Soluble in DMSO, Methanol, Ethanol [1]. Solubility in DMSO: 55 mg/mL (126.61

mM) [2].

Storage -20°C for powder; -80°C for stock solutions in solvent [1] [2]
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Key Experimental Findings and Protocols

Recent research has primarily investigated the anti-inflammatory and anti-atopic properties of hemiphloin.

The following section details the key experiments and methodologies used to establish its biological activity.

In Vitro Anti-Atopic Activity in Keratinocytes

This experiment aimed to evaluate the effect of hemiphloin on inflammation in a human keratinocyte cell

model of atopic dermatitis [3].

Experimental Protocol:
Cell Line: Human keratinocyte cell line (HaCaT cells).
Inflammation Induction: Cells were stimulated with a combination of TNF-α and IFN-γ.

Treatment: Cells were treated with hemiphloin.
Key Measurements:

Gene Expression: mRNA levels of pro-inflammatory cytokines (IL-1β, IL-6, IL-8) and
chemokines (CCL17/TARC, CCL22/MDC) were measured.

Protein Production: Production of the same cytokines and chemokines was assessed.
Signaling Pathways: Phosphorylation (activation) levels of key signaling proteins,

including MAPKs (p38, ERK, JNK), STAT1, and the transcription factor NF-κB, were
analyzed via western blot or similar techniques.

Results and Outcomes: Treatment with hemiphloin significantly decreased both the gene
expression and production of IL-1β, IL-6, IL-8, CCL17/TARC, and CCL22/MDC. It also inhibited the

phosphorylation of p38, ERK, STAT1, and NF-κB in the TNF-α/IFN-γ-induced HaCaT cells [3].

In Vitro Anti-Inflammatory Activity in Macrophages

This experiment investigated the broader anti-inflammatory effects of hemiphloin in a murine macrophage

cell line [3].

Experimental Protocol:
Cell Line: Murine macrophage cell line (J774 cells).

Inflammation Induction: Cells were stimulated with bacterial Lipopolysaccharide (LPS).
Treatment: Cells were treated with hemiphloin.

Key Measurements:
Nitric Oxide (NO): Production of NO, a key inflammatory mediator, was measured.
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Gene Expression: mRNA levels of iNOS (enzyme producing NO), COX-2 (inflammatory

enzyme), and cytokines (TNF-α, IL-1β, IL-6) were analyzed.
Results and Outcomes: Hemiphloin treatment reduced LPS-induced NO production. It also

decreased the gene expressions of iNOS, COX-2, TNF-α, IL-1β, and IL-6 [3].

In Vivo Anti-Atopic Activity in a Mouse Model

This study evaluated the therapeutic effect of hemiphloin's source extract (70% ethanol extract of Vigna

angularis, VAE) in a live animal model of atopic dermatitis [3].

Experimental Protocol:
Animal Model: Female BALB/c mice with atopic dermatitis-like lesions induced by topical
application of 2,4-dinitochlorobenzene (DNCB).

Treatment: VAE (100 and 300 mg/kg) was orally administered.
Key Measurements:

Clinical Signs: Ear thickness was measured as an indicator of inflammation and edema.
Immunological Marker: Serum levels of Immunoglobulin E (IgE) were measured.

Gene Expression: In the ear tissue, gene expression of IL-1β, IL-6, IL-8, CCL17/TARC,
and CCL22/MDC was analyzed.

Results and Outcomes: Oral administration of VAE alleviated DNCB-induced symptoms, including
reduced ear thickness and lower serum IgE levels. It also decreased the expression of inflammatory

genes in the ear tissue [3].

Mechanism of Action: Signaling Pathway Inhibition

The experimental data suggests that hemiphloin exerts its anti-inflammatory and anti-atopic effects by

modulating multiple signaling pathways. The following diagram synthesizes these findings into a proposed

mechanism of action, showing how hemiphloin inhibits key inflammatory signals in skin cells.
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This diagram illustrates how hemiphloin inhibits multiple inflammatory pathways in skin cells, reducing the

production of key cytokines and chemokines.

Research Implications and Future Directions

The data indicates that hemiphloin is a promising multi-target therapeutic candidate for inflammatory skin

diseases like atopic dermatitis. Its ability to simultaneously suppress multiple key pathways (MAPK, STAT1,

NF-κB) explains its potent anti-inflammatory effect.

Future research should focus on:

Confirming Efficacy: Isolating and testing hemiphloin itself in established in vivo models.

Establishing Safety: Conducting comprehensive pharmacokinetic, toxicity, and safety profiling
studies.

Exploring Synergy: Investigating whether hemiphloin works synergistically with other known anti-
inflammatory compounds.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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